Cas no 1804673-85-5 (4-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804673-85-5
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4843851
• Update Time: 2025-10-07

4-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H5BrF5NO2/c10-2-4-1-5(3-17)16-6(8(11)12)7(4)18-9(13,14)15/h1,3,8H,2H2
• InChI Key： YZMURYPTTCSUNU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=O)N=C(C(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

Comprehensive Overview of 4-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804673-85-5)

4-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804673-85-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique pyridine core and multiple halogen substituents, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular structure, featuring a bromomethyl group, a difluoromethyl group, and a trifluoromethoxy moiety, makes it a versatile building block for designing novel compounds with enhanced properties.

The growing interest in fluorinated compounds and heterocyclic chemistry has propelled the demand for intermediates like 4-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde. Researchers are particularly intrigued by its potential applications in drug discovery, where fluorinated analogs are known to improve metabolic stability and bioavailability. Recent studies highlight its role in the development of kinase inhibitors and antiviral agents, aligning with the current focus on targeted therapies and infectious disease treatments.

From an industrial perspective, the compound's CAS No. 1804673-85-5 is frequently searched in databases by chemists and procurement specialists seeking high-purity intermediates. Its synthesis involves multi-step organic transformations, often requiring expertise in halogenation and aldehyde protection strategies. The presence of both bromine and fluorine atoms in its structure also makes it a subject of interest in materials science, particularly for applications requiring selective reactivity or electronic modulation.

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. While 4-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde is not classified as hazardous under standard guidelines, its handling requires adherence to good laboratory practices (GLP). The compound's stability under various conditions is a common query among researchers, with many exploring its compatibility with green chemistry principles to minimize waste and energy consumption during synthesis.

In the context of intellectual property, patents referencing CAS No. 1804673-85-5 often relate to innovative synthetic routes or derivative applications. This aligns with the broader trend of optimizing structure-activity relationships (SAR) in medicinal chemistry. The compound's carboxaldehyde functionality further enables diverse derivatization, making it a valuable tool for combinatorial chemistry approaches.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for verifying the identity and quality of the material, especially given the complexity introduced by its multiple functional groups. The compound's spectral data is often shared in research publications, contributing to the growing body of knowledge around polyhalogenated pyridines.

Market trends indicate rising demand for custom synthesis services involving 4-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde, particularly from contract research organizations (CROs) serving the pharmaceutical sector. This reflects the compound's niche but expanding role in early-stage drug development pipelines. Storage recommendations typically emphasize protection from moisture and light to maintain stability, with many suppliers offering specialized packaging solutions.

Future research directions may explore the compound's potential in bioconjugation techniques or as a precursor for fluorescent probes, given its reactive handles and aromatic system. The intersection of computational chemistry and experimental validation continues to provide insights into its molecular interactions, supporting rational design approaches. As synthetic methodologies advance, more efficient routes to this intermediate may emerge, further broadening its accessibility to the scientific community.